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Compound of Interest

Compound Name:
2-Chloro-1-(2-

fluorophenyl)ethanone

CAS No.: 53688-17-8

Cat. No.: B135889

Get Quote

An In-Depth Technical Guide to 2-Chloro-1-(2-fluorophenyl)ethanone: Properties, Synthesis,

and Applications

Introduction
2-Chloro-1-(2-fluorophenyl)ethanone is a halogenated acetophenone derivative that has

garnered significant attention within the scientific community. Its unique molecular architecture,

featuring a reactive α-chloro ketone and a fluorinated phenyl ring, makes it an exceptionally

versatile intermediate in organic synthesis. This guide, intended for researchers, scientists, and

professionals in drug development, provides a comprehensive overview of its core

physicochemical properties, synthesis methodologies, key applications, and critical safety

protocols. As a Senior Application Scientist, the focus here is not merely on the data but on the

causal relationships and strategic insights that empower effective utilization of this compound in

a research and development setting.
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Section 1: Molecular Structure and Physicochemical
Properties
The functionality of 2-Chloro-1-(2-fluorophenyl)ethanone is fundamentally derived from its

structure: a carbonyl group is positioned between a 2-fluorophenyl group and a chloromethyl

group. The fluorine atom on the phenyl ring and the chlorine atom on the adjacent carbon both

modulate the electrophilicity of the carbonyl carbon, making it a prime site for nucleophilic

attack. This reactivity is central to its utility as a chemical building block.

Molecular Structure Diagram
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Caption: Molecular structure of 2-Chloro-1-(2-fluorophenyl)ethanone.

Physicochemical Data Summary
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The fundamental properties of this compound are critical for experimental design, from reaction

setup to purification and storage. The data below has been consolidated from various chemical

suppliers and databases.

Property Value Reference(s)

Molecular Formula C₈H₆ClFO [1][2]

Molecular Weight 172.58 g/mol [1][3]

CAS Number 53688-17-8 [1][2][3]

IUPAC Name
2-chloro-1-(2-

fluorophenyl)ethanone

Synonyms

o-Fluorophenacyl Chloride,

alpha-Chloro-2'-

fluoroacetophenone

[2]

Appearance
Solid, often described as a

crystalline powder or solid.
[2][4]

Storage Conditions
Store in a freezer at -20°C

under an inert atmosphere.
[3]

Section 2: Synthesis and Mechanistic Insights
Chlorinated acetophenones are valuable intermediates in organic synthesis.[5] The most

common and industrially relevant method for synthesizing 2-Chloro-1-(2-
fluorophenyl)ethanone is the Friedel-Crafts acylation.[6] This reaction involves the

electrophilic substitution of a hydrogen atom on the fluorobenzene ring with a chloroacetyl

group.

Mechanism: The reaction is typically catalyzed by a Lewis acid, such as anhydrous aluminum

trichloride (AlCl₃). The catalyst's role is to activate the chloroacetyl chloride by coordinating with

the acyl chloride's chlorine atom, which generates a highly electrophilic acylium ion. This

powerful electrophile is then attacked by the electron-rich π-system of the fluorobenzene ring,

leading to the formation of the desired ketone after a deprotonation step. The use of an ionic
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liquid as both a solvent and catalyst has also been described, offering potential benefits like

simplified product separation and catalyst recycling.[6]

Experimental Protocol: Friedel-Crafts Acylation
This protocol is a representative procedure based on established chemical principles for this

reaction class.

Reactor Preparation: Under an inert atmosphere (e.g., nitrogen or argon), charge a dry,

three-necked flask equipped with a magnetic stirrer, a dropping funnel, and a condenser with

anhydrous aluminum trichloride in a suitable solvent like dichloromethane.

Expertise & Experience: The absolute exclusion of moisture is paramount. Lewis acids like

AlCl₃ react violently with water, which would deactivate the catalyst and compromise the

reaction yield.

Reagent Addition: Cool the suspension to 0-5°C using an ice bath. Add chloroacetyl chloride

to the dropping funnel.

Substrate Introduction: Slowly, add fluorobenzene to the cooled catalyst suspension while

stirring.

Acylation Reaction: Add the chloroacetyl chloride dropwise from the funnel to the reaction

mixture, maintaining the temperature below 10°C.

Expertise & Experience: The dropwise addition and temperature control are critical to

manage the exothermic nature of the reaction. A runaway reaction can lead to side-

product formation and pose a significant safety hazard.

Reaction Monitoring: After the addition is complete, allow the mixture to stir at room

temperature for 1-2 hours. Monitor the reaction's progress using an appropriate analytical

technique, such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC), until

the starting material is consumed.

Quenching: Carefully and slowly pour the reaction mixture onto crushed ice or into cold,

dilute hydrochloric acid.
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Trustworthiness: This step deactivates the aluminum chloride catalyst by hydrolysis and

separates it into the aqueous layer. This must be done slowly and with cooling, as the

quenching process is highly exothermic.

Extraction and Purification: Separate the organic layer. Wash it sequentially with water, a

dilute sodium bicarbonate solution (to neutralize any remaining acid), and brine. Dry the

organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and remove

the solvent under reduced pressure. The crude product can then be purified by

recrystallization or column chromatography.

Section 3: Applications in Research and
Development
The strategic value of 2-Chloro-1-(2-fluorophenyl)ethanone lies in its dual reactivity, which

allows for the sequential or tandem introduction of diverse functional groups. This makes it a

highly sought-after building block in medicinal chemistry and agrochemical synthesis.[7]

Pharmaceutical and Agrochemical Synthesis Workflow
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Caption: Role of 2-Chloro-1-(2-fluorophenyl)ethanone as a key intermediate.
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Pharmaceutical Development: This compound is a key intermediate in the synthesis of

various pharmaceuticals.[7] Its structure is a precursor for molecules targeting a range of

therapeutic areas, including analgesics and anti-inflammatory drugs.[7][8] The α-chloro

group is an excellent leaving group, readily displaced by nucleophiles like amines, thiols, or

alcohols to build more complex molecular scaffolds. The ketone can be further modified

through reactions like reduction, reductive amination, or condensation.

Agrochemicals: In the agrochemical sector, it is used to formulate effective herbicides and

pesticides.[7] The incorporation of fluorine atoms into active ingredients is a well-established

strategy in agrochemical design to enhance metabolic stability and biological efficacy. This

intermediate provides a straightforward route to introduce the 2-fluorophenyl moiety into

potential crop protection agents.

Section 4: Safety, Handling, and Storage
Scientific integrity demands a rigorous approach to safety. 2-Chloro-1-(2-
fluorophenyl)ethanone is classified as a hazardous substance and must be handled with

appropriate precautions.

Primary Hazards: The compound is corrosive and can cause severe skin burns and serious

eye damage.[3][9] Inhalation of dust or vapors may be harmful.

Personal Protective Equipment (PPE): Always handle this chemical inside a certified

chemical fume hood.[10] Mandatory PPE includes:

Chemical safety goggles or a face shield.[9]

Solvent-resistant gloves (e.g., nitrile).

A flame-retardant lab coat.

Safe Handling Procedures:

Ensure an eyewash station and safety shower are immediately accessible.[10]

Avoid generating dust.[11]

Use non-sparking tools to prevent ignition from electrostatic discharge.[11]
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Keep the container tightly closed when not in use.[11]

First-Aid Measures:

Eye Contact: Immediately flush with plenty of water for at least 15 minutes, removing

contact lenses if possible. Seek immediate medical attention.[9]

Skin Contact: Take off all contaminated clothing immediately. Rinse skin with copious

amounts of water. Seek immediate medical attention.[9]

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[9]

Ingestion: Rinse mouth. DO NOT induce vomiting. Seek immediate medical attention.[9]

Storage and Disposal: Store locked up in a designated, well-ventilated area, preferably in a

freezer at -20°C under an inert atmosphere as recommended.[3] Dispose of the chemical

and its container in accordance with local, state, and federal regulations at an approved

waste disposal plant.[9]

Conclusion
2-Chloro-1-(2-fluorophenyl)ethanone is more than a mere catalog chemical; it is a strategic

tool for molecular design and synthesis. Its well-defined reactivity, underpinned by its distinct

structural features, provides a reliable pathway for constructing complex molecules with

potential biological activity. A thorough understanding of its properties, synthetic routes, and

stringent safety requirements is essential for any researcher aiming to leverage its full potential

in the fields of drug discovery, medicinal chemistry, and agrochemical science.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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